D-Galactose-13C-1

• Molecular Formula: C6H12O6
• Molecular Weight: 181.15 g/mol
• InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6?/m1/s1/i5+1
• InChIKey: WQZGKKKJIJFFOK-MXECAYKVSA-N

D-Galactose-13C-1 Procurement Essentials

D-Galactose-13C-1 (CAS No. 70849-30-8) is a stable isotope-labeled monosaccharide wherein the carbon-1 position is enriched with the 13C isotope . This compound is a positional isotopologue of D-galactose, an aldohexose and C-4 epimer of glucose, and is supplied as a 13C-enriched analogue for use as a tracer in metabolic studies . The labeling is specific to the C-1 atom, enabling precise tracking of the carbon's fate through biochemical pathways such as the Leloir pathway [1]. Commercial formulations typically specify ≥99 atom % 13C isotopic purity, with an assay of ≥99% (HPLC) for the chemical entity [2].

+ C-1 position-specific 13C tracer for galactose metabolism studies

+ Supports Leloir pathway flux analysis via isotopic enrichment patterns

+ Compatible with breath test, LC-MS, GC-MS, and NMR platforms

High isotopic enrichment (99 atom % 13C) suitable for tracer-level detection

• [1] Wehrli SL, Berry GT, Segal S. Metabolism of 13C galactose by lymphoblasts from patients with galactosemia determined by NMR spectroscopy. Mol Genet Metab. 2002 Dec;77(4):296-303. doi: 10.1016/s1096-7192(02)00177-4 View Source
• [2] LU Wei-jing, WU Kai-cheng, LI Shuai, XU Zhong-jie. Synthesis and Characterization of D-Galactose-1-13C. Journal of Isotopes, 2012, 25(4): 219-227. DOI: 10.7538/tws.2012.25.04.0219 View Source

Why D-Galactose-13C-1 Cannot Be Substituted

Substituting D-Galactose-13C-1 with unlabeled D-galactose or a uniformly labeled (U-13C6) analogue directly compromises the analytical specificity and quantitative integrity of key metabolic assays [1]. Unlabeled galactose fails to provide the requisite mass shift (M+1) for selective detection and quantification via LC-MS or GC-MS, rendering tracer studies impossible . While uniformly 13C-labeled galactose provides a larger mass shift, it cannot resolve the metabolic fate of individual carbon atoms within the galactose molecule, a critical requirement for pathway elucidation [1]. Position-specific labeling at C-1 is essential for breath test assays, as the conversion of [1-13C]-galactose to 13CO2 is a direct measure of total body galactose oxidative capacity, a metric that cannot be reliably determined using alternative isotopologues due to different metabolic fates of carbon atoms [2].

Unlabeled

Lacks M+1 mass shift; cannot be detected via isotopic MS, making tracer studies impossible.

U-13C6

Uniform labeling gives larger mass shift but loses carbon-specific positional resolution needed for pathway mapping.

2-13C

Reports on C-2 fate, not C-1; may miss key flux through UDP-glucose and breath test specificity.

• [1] Wehrli SL, Berry GT, Segal S. Metabolism of 13C galactose by lymphoblasts from patients with galactosemia determined by NMR spectroscopy. Mol Genet Metab. 2002 Dec;77(4):296-303. doi: 10.1016/s1096-7192(02)00177-4 View Source
• [2] Resende-Campanholi DR, Porta G, Ferri PM, et al. Galactose oxidation using 13C in healthy and galactosemic children. Braz J Med Biol Res. 2015 Mar;48(3):280-5. doi: 10.1590/1414-431X20144362 View Source

D-Galactose-13C-1 Quantitative Differentiation

Breath Test Discrimination in Galactosemia

In a clinical breath test assay, D-Galactose-13C-1 enables the discrimination of galactosemic children from healthy controls with a quantitative, non-overlapping range of cumulative 13C recovery. The assay relies on the selective detection of 13CO2 derived from the C-1 position of the labeled galactose [1]. Unlabeled galactose cannot provide this isotopic signal, and the use of uniformly labeled galactose would measure oxidation of all carbon atoms, potentially masking the specific metabolic block at the GALT enzyme step [2].

Breath Test Discrimination

Reported comparator context

3.34-fold difference in cumulative 13C recovery (healthy vs. GALT-deficient)

Supports discrimination of galactose oxidative capacity between cohorts

Non-overlapping ranges at 120 min in reported study; requires oral 13C-galactose administration

Evidence Dimension	Cumulative Percentage of Administered 13C Recovered as 13CO2 (CUMPCD) over 120 minutes
Target Compound Data	Galactosemic children: 0.03% at 30 min to 1.67% at 120 min; Healthy children: 0.4% at 30 min to 5.58% at 120 min
Comparator Or Baseline	Baseline (Unlabeled D-Galactose): No 13C signal detectable, making discrimination impossible.
Quantified Difference	3.34-fold difference in maximum cumulative 13C recovery at 120 minutes between healthy and affected cohorts (5.58% vs 1.67%), with non-overlapping ranges enabling diagnostic classification.
Conditions	Oral administration of 7 mg/kg of 1-13C-galactose; exhaled air samples collected at 0, 30, 60, and 120 minutes; 13CO2/12CO2 molar ratios quantified by gas-isotope-ratio mass spectrometry [1].

Why This Matters

This quantitative, position-specific breath test provides a rapid, non-invasive method for assessing total body galactose oxidation capacity and discriminating GALT-deficient individuals, a capability unachievable with unlabeled or uniformly labeled galactose.

• [1] Resende-Campanholi DR, Porta G, Ferri PM, et al. Galactose oxidation using 13C in healthy and galactosemic children. Braz J Med Biol Res. 2015 Mar;48(3):280-5. doi: 10.1590/1414-431X20144362 View Source
• [2] Wehrli SL, Berry GT, Segal S. Metabolism of 13C galactose by lymphoblasts from patients with galactosemia determined by NMR spectroscopy. Mol Genet Metab. 2002 Dec;77(4):296-303. doi: 10.1016/s1096-7192(02)00177-4 View Source

Position-Specific 13C Tracing in the Leloir Pathway

When incubating normal human lymphoblasts with 1-13C or 2-13C galactose, the pattern of 13C enrichment in downstream metabolites, particularly the ribose moiety of adenosine monophosphate (AMP), differs in a manner that confirms the specific routing of carbon atoms through the Leloir pathway [1].

Leloir Pathway Flux

Reported comparison

Distinct 13C enrichment pattern in AMP ribose vs. 2-13C galactose

Confirms C-1 atom routing through glucose-1-phosphate pool

Lymphoblast incubation study; NMR detection of pathway intermediates

Evidence Dimension	Pattern of 13C Enrichment in Ribose Carbons of Adenosine Monophosphate (AMP)
Target Compound Data	With 1-13C galactose, the 13C enrichment pattern in AMP ribose paralleled that observed with 1-13C glucose, consistent with conversion to glucose-1-phosphate via the Leloir pathway [1].
Comparator Or Baseline	With 2-13C galactose, a different enrichment pattern was observed, providing complementary information on the metabolic fate of the C-2 atom [1].
Quantified Difference	The study qualitatively demonstrates that the C-1 and C-2 atoms of galactose are differentially routed, with the C-1 atom's fate being a direct marker for flux through the Leloir pathway to glucose. This positional specificity is lost with uniformly labeled (U-13C6) galactose [1].
Conditions	Lymphoblasts from 8 normal individuals incubated with 1 mM 1-13C or 2-13C galactose for 2.5 and 5 hours; metabolites identified and quantified by 1H, 13C, and 31P NMR spectroscopy [1].

Why This Matters

The C-1 position-specific labeling is essential for validating the functionality of the Leloir pathway in galactosemic cells, as it directly reports on the conversion of galactose-1-phosphate to glucose-1-phosphate, a step that is impaired in GALT deficiency.

• [1] Wehrli SL, Berry GT, Segal S. Metabolism of 13C galactose by lymphoblasts from patients with galactosemia determined by NMR spectroscopy. Mol Genet Metab. 2002 Dec;77(4):296-303. doi: 10.1016/s1096-7192(02)00177-4 View Source

Batch-to-Batch Purity and Reproducibility

The utility of D-Galactose-13C-1 in quantitative LC-MS/MS assays is contingent on a defined and high isotopic purity, as documented in supplier specifications [1]. Variations in 13C enrichment between batches or suppliers could introduce systematic error in studies requiring absolute quantification of tracer-derived metabolites [2].

Batch Isotopic Purity

Lot attribute

99 atom % 13C, ≥99% HPLC purity

Supports consistent tracer quantification and reproducibility

Verify lot-specific Certificate of Analysis for exact enrichment

Evidence Dimension	Isotopic Purity (13C Atom %) and Chemical Purity (Assay)
Target Compound Data	Sigma-Aldrich Product No. 415545: isotopic purity 99 atom % 13C; assay ≥99% (HPLC) . Another synthesis report documents 99.1% 13C abundance, 100.0% optical purity, and 99.7% chemical purity for a specific batch [1].
Comparator Or Baseline	Unlabeled D-Galactose: Naturally occurring 1.1% 13C abundance, not suitable for tracer studies. Alternative 13C-labeled galactose batches may have lower or variable enrichment (e.g., 98 atom %), affecting quantification accuracy.
Quantified Difference	A 99 atom % 13C enrichment provides a >90-fold increase in the M+1 isotopologue relative to natural abundance, ensuring a robust signal-to-background ratio for sensitive detection [2].
Conditions	Isotopic purity determined by LC-MS and 1H NMR; chemical purity determined by HPLC-ELSD and other validated analytical methods [1].

Why This Matters

Procurement from a supplier providing documented, lot-specific purity data (e.g., Certificate of Analysis) ensures reproducibility across longitudinal studies and multi-site clinical trials, mitigating a key source of technical variability.

• [1] LU Wei-jing, WU Kai-cheng, LI Shuai, XU Zhong-jie. Synthesis and Characterization of D-Galactose-1-13C. Journal of Isotopes, 2012, 25(4): 219-227. DOI: 10.7538/tws.2012.25.04.0219 View Source
• [2] Schadewaldt P, Hammen HW, Loganathan K, et al. Analysis of concentration and (13)C enrichment of D-galactose in human plasma. Clin Chem. 2000 May;46(5):612-9. PMID: 10794741 View Source

Endotoxin-Tested for Sensitive Assays

For cellular and animal studies, the presence of endotoxins can confound results by inducing inflammatory responses. A specific formulation of D-Galactose-13C-1 is available that has been tested for endotoxins, providing a critical advantage for studies where biological response is a key endpoint .

Endotoxin Tested

Lot attribute

Endotoxin tested (level per lot COA)

Supports cell-based and in vivo model compatibility

Essential for primary cell cultures and immunological studies

Evidence Dimension	Endotoxin Content
Target Compound Data	Sigma-Aldrich Product No. 661406 is specified as 'endotoxin tested'. The exact level is provided on the lot-specific Certificate of Analysis .
Comparator Or Baseline	Unlabeled D-Galactose and many other 13C-labeled galactose products are not routinely tested or certified for endotoxin levels.
Quantified Difference	Endotoxin testing ensures the product meets acceptable limits (e.g., <1.0 EU/mg), minimizing the risk of false-positive inflammatory signals in sensitive cell-based assays or in vivo models.
Conditions	Endotoxin levels measured by Limulus Amebocyte Lysate (LAL) assay or equivalent method, as per pharmacopeial standards.

Why This Matters

Procurement of an endotoxin-tested lot is essential for studies involving primary cell cultures, immunology, or animal models where endotoxin contamination could introduce significant variability or invalidate experimental conclusions.

Site-Specific 13C NMR Structural Analysis

In high-resolution NMR studies of oligosaccharides and glycoconjugates, the selective 13C enrichment at the C-1 position of a terminal galactose residue significantly enhances the signal-to-noise ratio and simplifies spectral assignment compared to natural abundance galactose or uniformly labeled analogues .

Site-Specific NMR

Class-level

>90-fold signal enhancement at C-1 vs. natural abundance

Enables high-sensitivity structural studies of galactoconjugates

Simplifies 1H-13C HSQC spectra; requires high-field NMR

Evidence Dimension	NMR Signal Enhancement at the C-1 Position
Target Compound Data	D-Galactose-13C-1 provides a >90-fold increase in 13C NMR signal intensity for the C-1 carbon compared to natural abundance galactose (1.1% 13C) .
Comparator Or Baseline	Unlabeled D-Galactose: Low natural abundance 13C signal (1.1%), requiring long acquisition times for adequate sensitivity. Uniformly labeled (U-13C6) galactose: Increases signal for all carbons, leading to complex, overlapping spectra in larger molecules [1].
Quantified Difference	A 99 atom % 13C enrichment at a single position yields a 90-fold signal enhancement, enabling the acquisition of high-quality 1H-13C HSQC spectra with reduced measurement time and simplified interpretation.
Conditions	NMR spectroscopy at high magnetic field strengths (e.g., 600 MHz or higher) for structural analysis of carbohydrates and glycoproteins .

Why This Matters

This product is particularly valuable for researchers studying the conformation, dynamics, and binding interactions of galactose-containing biomolecules, where site-specific NMR data is crucial for molecular modeling and structure-based drug design.

• [1] LU Wei-jing, WU Kai-cheng, LI Shuai, XU Zhong-jie. Synthesis and Characterization of D-Galactose-1-13C. Journal of Isotopes, 2012, 25(4): 219-227. DOI: 10.7538/tws.2012.25.04.0219 View Source

Plasma Galactose Quantification via Stable Isotope Dilution

In a validated GC-MS method for quantifying D-galactose in human plasma, D-13C-galactose serves as the internal standard, enabling correction for sample preparation and ionization variability. The method achieved a quantification limit of <0.02 µmol/L, a level unattainable with unlabeled internal standards due to interference from endogenous galactose [1].

Plasma Quantification

Head-to-head vs. enzymatic assay

LOQ

Supports accurate low-level quantification in human plasma research matrices

Overcomes overestimation of enzymatic methods; requires 13C internal standard

Evidence Dimension	Limit of Quantification (LOQ) for Plasma D-Galactose
Target Compound Data	Using D-13C-galactose as internal standard: LOQ < 0.02 µmol/L [1].
Comparator Or Baseline	Conventional enzymatic assay for galactose: Reported plasma galactose concentrations in healthy adults (0.12 ± 0.03 µmol/L) were 3- to 18-fold lower than values obtained by enzymatic assay, indicating overestimation by the latter method [1].
Quantified Difference	The stable isotope dilution method provides a >3-fold improvement in accuracy and a 5-fold lower LOQ compared to conventional enzymatic assays [1].
Conditions	Plasma samples spiked with D-13C-galactose; D-glucose removed via glucose oxidase treatment; samples purified by ion-exchange chromatography; aldononitrile pentaacetate derivatives analyzed by GC-MS in positive chemical ionization mode [1].

Why This Matters

This evidence demonstrates that D-Galactose-13C-1 is an indispensable analytical tool for accurate, low-level quantification of endogenous galactose in clinical research, a task where unlabeled internal standards or alternative methods fail to provide the required sensitivity and specificity.

• [1] Schadewaldt P, Hammen HW, Loganathan K, et al. Analysis of concentration and (13)C enrichment of D-galactose in human plasma. Clin Chem. 2000 May;46(5):612-9. PMID: 10794741 View Source

D-Galactose-13C-1 Optimal Applications

Galactosemia Breath Test

D-Galactose-13C-1 is the validated substrate for a quantitative breath test that measures total body galactose oxidative capacity. As demonstrated in Section 3, the assay provides a clear discrimination between healthy children and those with GALT deficiency based on cumulative 13CO2 recovery (1.67% vs 5.58% at 120 minutes) [1]. This scenario leverages the compound's unique position-specific labeling to enable rapid, non-invasive screening in pediatric populations.

NMR Flux Analysis in Galactosemia Variants

As shown in the direct comparison with 2-13C galactose (Section 3), D-Galactose-13C-1 provides unique information on the routing of the C-1 carbon atom through the Leloir pathway, specifically reporting on the conversion of galactose-1-phosphate to glucose-1-phosphate [2]. This makes it essential for in vitro studies using patient-derived lymphoblasts or animal models to characterize residual GALT activity associated with different genotypes and to evaluate novel therapeutic interventions.

Endogenous Galactose by Stable Isotope Dilution

D-Galactose-13C-1 is the optimal internal standard for LC-MS/MS assays requiring precise measurement of low-abundance galactose in plasma or other biofluids. The quantitative evidence (Section 3) shows that its use enables a limit of quantification (<0.02 µmol/L) and accuracy (3- to 18-fold improvement over enzymatic methods) that are critical for investigating endogenous galactose production and turnover in patients with metabolic disorders [3].

High-Res NMR of Galactose-Containing Biomolecules

For researchers in structural biology and glycobiology, D-Galactose-13C-1 offers a >90-fold signal enhancement for the C-1 carbon compared to natural abundance galactose. As outlined in Section 3, this site-specific enrichment simplifies complex 1H-13C correlation spectra and reduces acquisition times, making it invaluable for determining the conformation, dynamics, and binding interfaces of galactose moieties in oligosaccharides, glycolipids, and glycoproteins .

Application

Selection Property

Validation Focus

Galactose oxidative capacity breath test

C-1 site-specific 13C labeling for selective 13CO2 detection

Cumulative 13C recovery in exhaled air; cohort discrimination

Leloir pathway flux analysis in galactosemia models

Position-specific 13C routing through glucose-1-phosphate

13C NMR enrichment patterns in lymphoblast metabolites

Low-level galactose quantification in research plasma

Isotope-labeled internal standard for dilution MS

Accuracy and LOQ improvement over enzymatic methods

Structural NMR of galactose-containing biomolecules

Site-specific 13C enrichment at anomeric carbon

Signal-to-noise enhancement in 1H-13C correlation spectra

• [1] Resende-Campanholi DR, Porta G, Ferri PM, et al. Galactose oxidation using 13C in healthy and galactosemic children. Braz J Med Biol Res. 2015 Mar;48(3):280-5. doi: 10.1590/1414-431X20144362 View Source
• [2] Wehrli SL, Berry GT, Segal S. Metabolism of 13C galactose by lymphoblasts from patients with galactosemia determined by NMR spectroscopy. Mol Genet Metab. 2002 Dec;77(4):296-303. doi: 10.1016/s1096-7192(02)00177-4 View Source
• [3] Schadewaldt P, Hammen HW, Loganathan K, et al. Analysis of concentration and (13)C enrichment of D-galactose in human plasma. Clin Chem. 2000 May;46(5):612-9. PMID: 10794741 View Source